Cas no 1253180-86-7 (methyl (2E)-3-(2-methoxy-4-methylphenyl)prop-2-enoate)

• Product Name: methyl (2E)-3-(2-methoxy-4-methylphenyl)prop-2-enoate
• CAS No: 1253180-86-7
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5693666
• PubChem ID: 15748040
• Update Time: 2023-11-24

methyl (2E)-3-(2-methoxy-4-methylphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• (E)-Methyl 3-(2-methoxy-4-methylphenyl)acrylate
• 1253180-86-7
• AKOS000297429
• EN300-1453787
• METHYL (2E)-3-(2-METHOXY-4-METHYLPHENYL)PROP-2-ENOATE
• BB 0244688
• SCHEMBL14926719
• (E)-3-(2-Methoxy-4-methyl-phenyl)-acrylic acid methyl ester
• 2-Propenoic acid, 3-(2-methoxy-4-methylphenyl)-, methyl ester, (2E)-
• methyl (2E)-3-(2-methoxy-4-methylphenyl)prop-2-enoate

• Inchi： 1S/C12H14O3/c1-9-4-5-10(11(8-9)14-2)6-7-12(13)15-3/h4-8H,1-3H3/b7-6+
• InChI Key： GLTPFTABPZAJTQ-VOTSOKGWSA-N
• SMILES： O(C)C1C=C(C)C=CC=1/C=C/C(=O)OC

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 317.5±27.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives